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Compound of Interest

Compound Name: Isosorbide-2-mononitrate-13C6

Cat. No.: B12391928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity and enrichment levels

of Isosorbide-2-mononitrate-13C6. This isotopically labeled compound is a critical tool in

pharmaceutical research, primarily utilized as an internal standard for the precise quantification

of its unlabeled counterpart, Isosorbide-2-mononitrate, in biological matrices.[1][2]

Understanding its isotopic purity and enrichment is paramount for ensuring the accuracy and

reliability of pharmacokinetic and metabolic studies.

Data Presentation: Quantitative Analysis
The isotopic purity and enrichment of Isosorbide-2-mononitrate-13C6 are key quality

attributes. While specific batch data may vary, the following table summarizes typical

specifications for closely related, commercially available 13C-labeled isosorbide mononitrate

compounds, providing a reliable benchmark for Isosorbide-2-mononitrate-13C6.
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Parameter Specification Analytical Method

Chemical Purity ≥ 95%
High-Performance Liquid

Chromatography (HPLC)

Isotopic Enrichment ≥ 99 atom % 13C

Mass Spectrometry (MS) /

Nuclear Magnetic Resonance

(NMR) Spectroscopy

Molecular Formula ¹³C₆H₉NO₆ -

Molecular Weight 197.09 g/mol -

CAS Number 1391051-97-0 -

Note: Data for Isotopic Enrichment is based on the specifications for the related compound

Isosorbide-5-mononitrate-1,2,3,4,5,6-13C6, as specific data for the 2-mononitrate isomer is not

publicly available.[3]

Experimental Protocols
The determination of isotopic purity and enrichment of Isosorbide-2-mononitrate-13C6
involves rigorous analytical methodologies. The following sections detail the typical

experimental protocols for the key analytical techniques employed.

Determination of Isotopic Enrichment by Mass
Spectrometry
High-resolution mass spectrometry (HR-MS) is a primary technique for determining the isotopic

enrichment of labeled compounds.[4] This method allows for the separation and quantification

of ions based on their mass-to-charge ratio, enabling the differentiation between the labeled

compound and any residual unlabeled or partially labeled species.

Methodology:

Sample Preparation: A dilute solution of Isosorbide-2-mononitrate-13C6 is prepared in a

suitable solvent, such as acetonitrile or methanol.
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Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap instrument, is used. The instrument is calibrated to ensure high mass accuracy.

Ionization: Electrospray ionization (ESI) is a common ionization technique for this type of

molecule.

Data Acquisition: The mass spectrum is acquired over a relevant m/z range that includes the

molecular ions of the fully labeled, partially labeled, and unlabeled Isosorbide-2-mononitrate.

Data Analysis:

The intensities of the ion peaks corresponding to the different isotopic species are

measured.

A correction for the natural abundance of isotopes (e.g., ¹³C, ¹⁷O, ¹⁸O) in the unlabeled

molecule is applied to the measured intensities.

The isotopic enrichment is calculated as the percentage of the fully labeled species

relative to the sum of all isotopic species.

Determination of Isotopic Purity and Positional Labeling
by NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for confirming the

structural integrity of the molecule and the specific positions of the isotopic labels.[4] Both ¹H

and ¹³C NMR are employed.

Methodology:

Sample Preparation: The Isosorbide-2-mononitrate-13C6 sample is dissolved in a suitable

deuterated solvent (e.g., DMSO-d₆, CDCl₃).

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

¹H NMR Analysis:
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The ¹H NMR spectrum is acquired to confirm the overall structure of the molecule and to

check for the absence of signals from proton-containing impurities.

The absence of significant signals corresponding to the unlabeled compound confirms

high chemical purity.

¹³C NMR Analysis:

A proton-decoupled ¹³C NMR spectrum is acquired.

The presence of strong signals for all six carbon atoms of the isosorbide core confirms

that all positions are labeled with ¹³C.

The high intensity of these signals relative to the noise is indicative of high isotopic

enrichment.

Advanced NMR techniques, such as isotope-edited total correlation spectroscopy

(ITOCSY), can be used for more precise quantification of ¹³C enrichment in complex

mixtures.[5][6]

Visualizations
The following diagrams illustrate the workflows for determining the isotopic purity and

enrichment of Isosorbide-2-mononitrate-13C6.
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Caption: Workflow for Isotopic Enrichment Determination by Mass Spectrometry.
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Caption: Workflow for Isotopic Purity and Positional Labeling Confirmation by NMR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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